1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H16F3N3O
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C23H16F3N3O/c24-23(25,26)17-10-7-11-18(14-17)28-22(30)20-15-27-29(19-12-5-2-6-13-19)21(20)16-8-3-1-4-9-16/h1-15H,(H,28,30)
• InChI Key: GBFGUADYCDQQAK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C(=O)NC4=CC=CC(=C4)C(F)(F)F

Description

1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide, also known as DPP4C, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide involves the inhibition of DPP4 activity. DPP4 is an enzyme that cleaves incretin hormones such as glucagon-like peptide 1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play a crucial role in glucose metabolism. Inhibition of DPP4 activity by 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide results in the increased levels of GLP-1 and GIP, which in turn improves glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide have been extensively studied. This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, this compound has been shown to have anticancer effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide is its potential as a drug candidate for the treatment of various diseases. However, there are some limitations to the use of this compound in lab experiments. One of the limitations is the potential toxicity of this compound, which requires careful handling and disposal. Additionally, the synthesis of this compound requires specialized equipment and expertise, making it challenging to obtain in large quantities.

Future Directions

There are several future directions for the research on 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide. One of the directions is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to investigate the potential applications of this compound in the treatment of various diseases, including diabetes, cancer, and inflammation. Furthermore, studies are needed to investigate the potential side effects of this compound and its toxicity profile. Finally, the development of novel derivatives of this compound with improved pharmacological properties is an exciting direction for future research.
Conclusion:
In conclusion, 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide is a pyrazole derivative that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential as a drug candidate for the treatment of various diseases, including diabetes, cancer, and inflammation. The mechanism of action of this compound involves the inhibition of DPP4 activity, resulting in the improved glucose tolerance and insulin sensitivity. While there are some limitations to the use of this compound in lab experiments, the future directions for research on this compound are exciting and promising.

Synthesis Methods

The synthesis of 1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide has been achieved using various methods. One of the commonly used methods involves the reaction of 3-(trifluoromethyl)phenylhydrazine with 1,5-diphenyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography or recrystallization.

Scientific Research Applications

1,5-diphenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields of research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases such as diabetes, cancer, and inflammation. This compound has been shown to inhibit the activity of dipeptidyl peptidase 4 (DPP4), an enzyme that plays a crucial role in glucose metabolism and inflammation. Inhibition of DPP4 activity has been shown to improve glucose tolerance and insulin sensitivity, making this compound a potential drug candidate for the treatment of type 2 diabetes.